4-[(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[(1-ethyl-7-methylpyrazolo[3,4-b]quinolin-3-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C17H18N4O3/c1-3-21-17-12(9-11-5-4-10(2)8-13(11)18-17)16(20-21)19-14(22)6-7-15(23)24/h4-5,8-9H,3,6-7H2,1-2H3,(H,23,24)(H,19,20,22)
• InChI Key: ULYSUTZIIATRDT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)CCC(=O)O
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

The compound "4-[(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino]-4-oxobutanoic acid" is part of a broader class of chemicals known for their diverse chemical and physical properties, making them subjects of interest in chemical synthesis and material science. This compound, like others in its class, showcases interesting reactivity due to its structural features, which include a pyrazoloquinoline core and a substituted amino acid chain.

Synthesis Analysis

Research has explored various methods for synthesizing pyrazolo[3,4-b]quinoline derivatives. One approach involves the reaction of 1,3-diketones, 3-methyl-1-phenyl-1H-pyrazole-5-amine, and arylglyoxals under catalyst-free conditions, yielding pyrazoloquinoline derivatives with potential biological activities (Ezzati et al., 2017). This method highlights the compound's synthesis versatility and the potential for creating a variety of structurally related compounds.

Molecular Structure Analysis

The molecular structure of pyrazoloquinoline derivatives is characterized by the presence of a fused pyrazole and quinoline ring system. This structure contributes to the compound's unique chemical reactivity and potential interactions with biological targets. The specific arrangement of rings and substituents plays a crucial role in determining the compound's physical and chemical properties.

Chemical Reactions and Properties

Pyrazoloquinoline derivatives undergo a range of chemical reactions, including cyclocondensation, halogenation, and nucleophilic substitution, which are instrumental in synthesizing various biologically active compounds. The chemical reactivity of these compounds is significantly influenced by the pyrazoloquinoline core, which can interact with a variety of reagents to form new bonds and introduce functional groups (Hassanin et al., 2016).

Mechanism of Action

While the specific mechanism of action for “4-[(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino]-4-oxobutanoic acid” is not mentioned in the retrieved papers, pyrazolo[3,4-b]pyridine derivatives have been evaluated for their activities to inhibit TRKA. TRKA is a subtype of tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells.